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Table 1: Chemical and Physical Properties of C.I. Vat Green 9 [1]

Property

Specification

Chemical Name

C.l. Number

Molecular Structure

Molecular Formula

Molecular Weight

CAS Registry Number

Appearance

Solubility in Water

Leuco Form (Alkaline)

Leuco Form (Acid)

C.I. Vat Green 9

59850

Violanthrone

C34H15NO4

501.49 g/mol

6369-65-9 / 28780-10-1

Deep green to black powder

Insoluble

Purple

Wine
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Table 2: Fastness Properties and Applications [1]

Property Performance Rating

Light Fastness 6 (ISO)

Soaping 4-5 (1SO)
(Staining)

Oxygen Bleach 4 (1SO)
Main Dyeing of cotton fabrics, viscose, silk, and wool. Suitable for suspension pad

Applications dyeing and leuco dyeing of yarn.

The leuco form is central to the application of vat dyes. The insoluble vat dye is reduced into a water-soluble
"leuco" compound that can penetrate fibers. Upon subsequent oxidation, it reverts to the original insoluble
dye within the fiber, providing excellent color fastness [1] [2]. For Vat Green 9, the reduction to its leuco

state changes its color to purple under alkaline conditions [1].

General Experimental Protocol for Leuco Form
Reduction

The search results do not contain a step-by-step protocol specifically for Vat Green 9. The following is a

generalized protocol for the leuco form reduction of vat dyes, which you can adapt.

Objective: To reduce insoluble C.I. Vat Green 9 to its water-soluble leuco form for application on cellulosic

materials.

Principle: The reduction of the carbonyl groups in the violanthrone structure to hydroxyl groups in an

alkaline medium, typically using sodium hydrosulfite (Na2S204) [2].

Materials:

e C.I. Vat Green 9 (powder)
e Sodium Hydrosulfite (Na2S20a4)
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e Sodium Hydroxide (NaOH)
e Deionized Water
e Cotton fabric or yarn

Equipment:

Heating mantle with temperature control and stainless steel dyeing vessel
Thermometer

pH meter

Analytical balance

Overhead stirrer

Procedure:

e Vatting (Reduction):

o Prepare a fine dispersion of C.I. Vat Green 9 in a small amount of a wetting agent and
deionized water.

o In the dyeing vessel, prepare the reduction bath with deionized water. Add sodium hydroxide
(e.g., 5-15 g/L) and heat to the recommended reduction temperature (e.g., 50-60°C).

o Add sodium hydrosulfite (e.g., 5-10 g/L) to the alkaline bath and stir to dissolve.

o Slowly add the dye dispersion to the reduction bath under constant stirring. Maintain the
temperature for 30-60 minutes until a clear solution of the leuco compound (observed as a
purple color) is formed, indicating complete reduction. Protect the bath from air to prevent
premature oxidation.

e Dyeing:

o Wet the cotton substrate thoroughly and immerse it in the leuco dye bath.

o Slowly raise the temperature to the dyeing temperature (e.g., 60-65°C) and maintain for 30-60
minutes, ensuring even circulation.

o Remove the dyed substrate. It will initially appear in the color of the leuco form.

e QOxidation:

o Rinse the dyed substrate thoroughly with cold water.

o Oxidize the leuco compound back to the insoluble pigment by exposing it to air for 30 minutes
or by using a mild oxidizing agent like hydrogen peroxide (1-2 mL/L) in a cold bath for 15-20
minutes.

¢ Soaping and Finishing:
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o Soap the dyed fabric at near-boil with a non-ionic detergent (2 g/L) for 15 minutes to remove
surface pigment and enhance fastness.
o Rinse thoroughly with warm water and dry.

Experimental Workflow for Leuco Form Reduction

The diagram below visualizes the core protocol for reducing and applying Vat Green 9.
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Diagram 1: Experimental workflow for the reduction and application of Vat Green 9.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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